Cas no 53011-72-6 (Murralongin)

• Product Name: Murralongin
• CAS No: 53011-72-6
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD20260529
• CID: 375370
• PubChem ID: 179620
• Update Time: 2025-05-17

Murralongin Chemical and Physical Properties

Names and Identifiers

• 2-(7-methoxy-2-oxo-chromen-8-yl)-3-methyl-but-2-enal
• Murralongin
• 2-(7-methoxy-2-oxochromen-8-yl)-3-methylbut-2-enal
• 2-(7-methoxy-2-oxo-2H-chromen-8-yl)-3-methylbut-2-enal
• 7-Methoxy-8-(1'-formyl-2'-methylprop-1'-enyl)coumarin
• AC1L45LT
• CHEMBL1098016
• CTK1H2484
• NP-002490
• [ "" ]
• 53011-72-6
• 7-Methoxy-alpha-(1-methylethylidene)-2-oxo-2H-1-benzopyran-8-acetaldehyde
• XM163795
• HY-N3234
• DTXSID40201059
• 7-Methoxy--(1-methylethylidene)-2-oxo-2H-1-benzopyran-8-acetaldehyde
• FS-9981
• Murralongin, >=95% (LC/MS-ELSD)
• CS-0023683
• BDBM50428427
• AKOS032948558
• DA-75813
• DTXCID90123550

• MDL： MFCD20260529
• Inchi： 1S/C15H14O4/c1-9(2)11(8-16)14-12(18-3)6-4-10-5-7-13(17)19-15(10)14/h4-8H,1-3H3
• InChI Key： PBAZKMWQUBDDLZ-UHFFFAOYSA-N
• SMILES： O1C(C=CC2=CC=C(C(/C(/C=O)=C(\C)/C)=C12)OC)=O

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 463.6±45.0 °C at 760 mmHg
• Flash Point: 208.5±28.8 °C
• PSA: 52.6
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Murralongin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-50
• Safety Instruction： 45-61
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Murralongin

Murralongin: A Comprehensive Overview

Murralongin, with the CAS number 53011-72-6, is a compound that has garnered significant attention in recent scientific research. This compound is known for its unique chemical structure and potential applications in various fields, including pharmacology and material science. The name Murralongin itself is derived from its structural characteristics, which include a complex arrangement of functional groups that contribute to its versatile properties.

The latest studies on Murralongin have revealed its promising role in the development of novel therapeutic agents. Researchers have explored its ability to interact with specific biological pathways, potentially offering new avenues for treating chronic diseases such as inflammation and oxidative stress-related conditions. The compound's ability to modulate cellular responses has been a focal point in recent investigations, with findings suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, Murralongin has also been studied for its environmental impact. Recent research has highlighted its biodegradability and eco-friendly properties, making it a candidate for sustainable chemical processes. The compound's stability under various environmental conditions has been thoroughly examined, with results indicating its suitability for use in green chemistry applications.

The synthesis of Murralongin has been optimized through advanced chemical techniques, ensuring high purity and scalability. This has enabled researchers to conduct extensive in vitro and in vivo studies, further elucidating its biological effects. The compound's bioavailability and pharmacokinetics have been thoroughly investigated, providing valuable insights into its potential therapeutic use.

Moreover, the structural elucidation of Murralongin has been enhanced by cutting-edge analytical methods such as NMR spectroscopy and mass spectrometry. These techniques have provided a detailed understanding of the compound's molecular architecture, which is crucial for designing analogs with improved properties. The identification of key functional groups responsible for its biological activity has paved the way for targeted modifications to enhance efficacy and reduce side effects.

In conclusion, Murralongin (CAS 53011-72-6) stands as a testament to the advancements in modern chemistry and biology. Its multifaceted applications and promising research outcomes underscore its potential as a valuable compound in various scientific domains. As research continues to unfold, Murralongin is poised to make significant contributions to both medical and environmental sciences.